Cas no 1259479-01-0 (2-Amino-3-methyl-5-(perfluorophenyl)pyridine)

• Product Name: 2-Amino-3-methyl-5-(perfluorophenyl)pyridine
• CAS No: 1259479-01-0
• MF: C₁₂H₇F₅N₂
• MW: 274.189399957657
• CID: 4929604
• Update Time: 2025-06-12

2-Amino-3-methyl-5-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methyl-5-(perfluorophenyl)pyridine

• Inchi： 1S/C12H7F5N2/c1-4-2-5(3-19-12(4)18)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,1H3,(H2,18,19)
• InChI Key： KLYMMUBMGHBJNT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(=C(C)C=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-methyl-5-(perfluorophenyl)pyridine

Comprehensive Overview of 2-Amino-3-methyl-5-(perfluorophenyl)pyridine (CAS No. 1259479-01-0)

2-Amino-3-methyl-5-(perfluorophenyl)pyridine, with the CAS number 1259479-01-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the pyridine derivative family, characterized by its unique perfluorophenyl substitution, which imparts distinct chemical and physical properties. Researchers and industries are increasingly exploring its potential applications due to its structural versatility and functional group compatibility.

The molecular structure of 2-Amino-3-methyl-5-(perfluorophenyl)pyridine combines a pyridine core with an amino group, a methyl group, and a perfluorophenyl moiety. This combination enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms in the perfluorophenyl group contributes to its high stability and lipophilicity, which are critical for applications in drug design and agrochemical formulations. Recent studies highlight its role in developing novel heterocyclic compounds with potential bioactive properties.

In the context of current research trends, 2-Amino-3-methyl-5-(perfluorophenyl)pyridine is being investigated for its utility in medicinal chemistry and material science. For instance, its derivatives are being explored as potential kinase inhibitors, a hot topic in oncology research. Additionally, the compound's fluorinated aromatic structure aligns with the growing demand for fluorinated pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. These attributes make it a subject of interest in drug discovery pipelines.

From a synthetic perspective, the compound's CAS number 1259479-01-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial labs. Its synthesis typically involves multi-step reactions, including cross-coupling and amination processes, which are well-documented in recent literature. Researchers often optimize these methods to improve yield and purity, addressing common challenges such as regioselectivity and functional group tolerance.

Another area of interest is the compound's potential in advanced materials. The perfluorophenyl group's electron-withdrawing nature makes it suitable for designing organic electronic components, such as OLEDs and sensors. This aligns with the global push toward sustainable and high-performance materials. Furthermore, its thermal and chemical stability makes it a candidate for high-temperature applications, a niche yet rapidly growing field.

Environmental and safety considerations are also paramount when working with 2-Amino-3-methyl-5-(perfluorophenyl)pyridine. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of green chemistry principles in its synthesis, minimizing waste and energy consumption. This approach resonates with the broader scientific community's focus on sustainability and eco-friendly practices.

In summary, 2-Amino-3-methyl-5-(perfluorophenyl)pyridine (CAS No. 1259479-01-0) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable tool for researchers tackling modern challenges in drug development and material innovation. As scientific advancements continue, this compound is likely to play an increasingly prominent role in cutting-edge research and industrial applications.